Ethyl 11,14-Diepoxyeicosanoate

Specification

• CAS No.: 355803-78-0
• Molecular Formula: C22H40O4
• Molecular Weight: 368.5 g/mol
• IUPAC Name: ethyl 10-[3-[(3-pentyloxiran-2-yl)methyl]oxiran-2-yl]decanoate
• Standard InChI: InChI=1S/C22H40O4/c1-3-5-11-14-18-20(25-18)17-21-19(26-21)15-12-9-7-6-8-10-13-16-22(23)24-4-2/h18-21H,3-17H2,1-2H3
• Standard InChI Key: PEZIQWVKZYIKRH-UHFFFAOYSA-N
• SMILES: CCCCCC1C(O1)CC2C(O2)CCCCCCCCCC(=O)OCC
• Canonical SMILES: CCCCCC1C(O1)CC2C(O2)CCCCCCCCCC(=O)OCC

Introduction

Molecular Formula

• Molecular Formula: C22H40O4

Molecular Weight

• Molecular Weight: 368.5 g/mol

Structural Representation

• IUPAC Name: Ethyl 10-[3-[(3-pentyloxiran-2-yl)methyl]oxiran-2-yl]decanoate

• CAS Number: 355803-78-0

Identifiers

Identifier Type	Identifier
InChI	InChI=1S/C22H40O4/c1-3-5-11-14-18-20(25-18)17-21-19(26-21)15-12-9-7-6-8-10-13-16-22(23)24-4-2/h18-21H,3-17H2,1-2H3
InChIKey	PEZIQWVKZYIKRH-UHFFFAOYSA-N
SMILES	CCCCCCC1C(O1)CC2C(O2)CCCCCCCCCC(=O)OCC

Applications

Ethyl 11,14-diepoxyeicosanoate is primarily utilized as an internal standard in analytical methods to quantify epoxidized soybean oil (ESBO) in food products. Its unique structure allows it to serve as a reliable reference for determining the presence and concentration of epoxidized compounds in various matrices.

Use in Analytical Chemistry

The compound has been employed in miniaturized methods for analyzing epoxidized soybean oil, which is commonly used as a plasticizer and heat stabilizer in food packaging materials. The accurate quantification of ESBO is essential due to regulatory concerns regarding its safety in food products.

Methodology

A study described a miniaturized method for determining epoxidized soybean oil concentrations using Ethyl 11,14-diepoxyeicosanoate as an internal standard. The method involved:

• Sample Preparation: Homogenization and extraction using n-hexane.

• Derivatization: Transmethylation followed by derivatization to form dioxolanes.

• Analysis: Gel permeation chromatography (GPC) was utilized for separation based on molecular mass.

Results

The method demonstrated high selectivity and reproducibility with a calibration linearity of $r^2=0.999$
. Recovery rates from spiked samples were satisfactory, averaging around $95\%$
, indicating the reliability of Ethyl 11,14-diepoxyeicosanoate as an internal standard.